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Compound of Interest

Compound Name:
Triethylhexadecylammonium

chloride

CAS No.: 13287-79-1

Cat. No.: B079085

Get Quote

As a Senior Application Scientist, I recognize that the utility of phase-transfer catalysts and

cationic surfactants like triethylhexadecylammonium chloride (CAS 13287-79-1) in drug

development must be balanced with rigorous lifecycle management. Quaternary ammonium

compounds (QACs) present unique operational challenges due to their chemical structure,

dictating both their experimental efficacy and their environmental toxicity.

This guide provides a self-validating, step-by-step system for the safe handling, spill response,

and proper disposal of this compound, ensuring your laboratory maintains strict compliance

with environmental and safety regulations.

Mechanistic Causality of Hazards
Understanding why a chemical is hazardous is the foundation of a robust laboratory safety

culture. Triethylhexadecylammonium chloride is a long-chain quaternary ammonium salt,

and its hazards are a direct result of its molecular architecture:
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Corrosivity and Systemic Toxicity: The amphiphilic nature of the C16 alkyl chain, combined

with the permanently charged quaternary nitrogen, allows the molecule to readily intercalate

into and disrupt the phospholipid bilayers of cell membranes ([1]). This mechanism causes

severe skin burns, eye damage, and systemic toxicity if ingested or absorbed dermally.

Aquatic Toxicity: For the exact same mechanistic reasons, QACs are highly toxic to aquatic

life. They disrupt the cellular membranes of aquatic organisms even at parts-per-million

(ppm) concentrations, leading to long-lasting environmental degradation ([2]). Therefore, sink

or sewer disposal is strictly prohibited.

Thermal Decomposition: When exposed to high heat or fire, the compound decomposes to

release highly toxic and corrosive gases, specifically nitrogen oxides (NOx) and hydrogen

chloride (HCl) gas ([3]). This dictates the necessity for specialized incineration disposal.

Quantitative Hazard and Logistics Data
To facilitate rapid risk assessment and ensure correct logistical handling, the critical quantitative

and regulatory data for triethylhexadecylammonium chloride are summarized below.

Parameter Specification

Chemical Name Triethylhexadecylammonium chloride

CAS Number 13287-79-1

Molecular Formula C₂₂H₄₈ClN

Molecular Weight 362.1 g/mol

GHS Hazard Statements

H302: Harmful if swallowedH311: Toxic in

contact with skinH314: Causes severe skin

burns and eye damageH410: Very toxic to

aquatic life with long-lasting effects

Transport Classification UN 2923 (Corrosive solid, toxic, n.o.s.)

Hazard Class Class 8 (Corrosive), Subsidiary 6.1 (Toxic)

Operational Safety & Engineering Controls
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Before initiating any workflow involving this compound, the following controls must be

established and validated:

Ventilation: Always handle the solid powder inside a certified chemical fume hood. The

powder is hygroscopic and can form aerosols that cause severe respiratory tract irritation.

PPE Matrix:

Gloves: Wear nitrile or neoprene gloves verified against EN 374 standards ([4]). Validation

Check: Inspect gloves for micro-tears before donning and replace immediately if

contaminated, as cationic surfactants can accelerate the degradation of certain polymers.

Eye Protection: Tight-fitting chemical safety goggles (OSHA 29 CFR 1910.133 compliant).

Clothing: A fully buttoned lab coat and closed-toe shoes are mandatory.

Step-by-Step Disposal Protocol
Triethylhexadecylammonium chloride is regulated under characteristic hazardous waste

guidelines and must be managed from "cradle-to-grave" ([5]). Do not follow generic solvent

disposal rules; QACs require specific segregation.

Step 1: Waste Segregation Isolate QAC waste from strong oxidizing agents. Do not mix with

general organic solvent waste unless specifically approved by your Environmental Health and

Safety (EHS) department, as mixed halogenated/nitrogenous waste complicates incineration

profiles.

Validation Check: Review the waste log of the target container to confirm no oxidizers (e.g.,

peroxides, nitric acid) have been introduced.

Step 2: Primary Containment Collect solid waste in a chemically compatible, sealable

container, such as high-density polyethylene (HDPE). For liquid solutions, use clearly marked,

compatible carboys.

Validation Check: Visually inspect the container for signs of swelling, embrittlement, or

degradation before and after filling.
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Step 3: Regulatory Labeling Label the container explicitly with: "Hazardous Waste:

Triethylhexadecylammonium chloride". Affix the "Corrosive", "Toxic", and "Environmental

Hazard" GHS pictograms.

Validation Check: Ensure the label is completely legible, waterproof, and securely attached

to the primary container, not just the secondary containment tray.

Step 4: Institutional Transfer & Incineration Transfer the sealed, labeled containers to your

institutional EHS officer or a licensed hazardous waste contractor. The mandatory disposal

method is high-temperature incineration equipped with flue gas scrubbing to neutralize the HCl

and NOx emissions generated during thermal breakdown ([3]).

Validation Check: Obtain and file the hazardous waste manifest receipt from EHS to close

the chain of custody.

Spill Response Methodology
In the event of a spill, immediate containment is required to prevent severe environmental

contamination.

Step 1: Assessment & Evacuation Determine the scale of the spill. For large spills (e.g., >500g

of solid or >1L of concentrated solution), evacuate the area, secure the perimeter, and contact

EHS immediately.

Step 2: Drain Protection (Critical) Immediately block all nearby sinks, floor drains, or sewer

grates. The compound must not enter the water system under any circumstances.

Validation Check: Physically verify that drain covers or absorbent booms are creating a

complete, impermeable seal around all water egress points.

Step 3: Solid Spill Collection If the material is in powder form, do not dry sweep, as this

generates toxic, corrosive dust. Slightly moisten the spill with water (if safe and approved) to

bind the powder, or use a HEPA-filtered vacuum dedicated to hazardous materials.

Alternatively, carefully sweep into a compatible disposal container using non-sparking tools.

Validation Check: Inspect the swept area with a flashlight held at a low, oblique angle to

ensure no residual crystalline powder remains on the surface.
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Step 4: Liquid Spill Absorption For solutions, contain the spill using inert, non-combustible

absorbent materials (e.g., vermiculite, sand, or diatomaceous earth). Do not use combustible

materials like sawdust, which can create secondary fire hazards during incineration.

Validation Check: Ensure the absorbent material has completely transitioned from dry to

saturated, leaving no standing liquid on the substrate.

Step 5: Surface Decontamination Wash the affected area with water and a mild detergent, but

collect all rinse water using absorbent pads. Dispose of these pads as hazardous waste

alongside the primary spill materials.

Mandatory Visualization: Spill Response Workflow
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Workflow for triethylhexadecylammonium chloride spill response and hazardous waste

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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